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Compound of Interest

Compound Name: 5-Fluoro-6-methoxypyridin-3-OL

Cat. No.: B050301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Fluoro-6-methoxypyridin-3-ol is a fluorinated pyridine derivative with potential applications

in medicinal chemistry and drug discovery. This technical guide provides a summary of its core

chemical properties. However, a comprehensive review of publicly available scientific literature

and chemical databases reveals a significant lack of detailed experimental data for this

compound. This document outlines the available information and highlights the areas where

further experimental investigation is required.

Core Chemical Properties
Currently, only basic molecular information and predicted properties for 5-Fluoro-6-
methoxypyridin-3-ol are available. No experimental data for key physical properties such as

melting point, boiling point, and solubility has been found in the searched resources.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b050301?utm_src=pdf-interest
https://www.benchchem.com/product/b050301?utm_src=pdf-body
https://www.benchchem.com/product/b050301?utm_src=pdf-body
https://www.benchchem.com/product/b050301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₆H₆FNO₂ PubChem

Molecular Weight 143.12 g/mol PubChem

Predicted XlogP 0.9 PubChem

Predicted Collision Cross

Section ([M+H]⁺)
123.1 Å² PubChem

Note: The XlogP and collision cross-section values are predicted based on computational

models and have not been experimentally verified.

Synthesis and Experimental Protocols
A thorough search of scientific literature, including patents, did not yield any specific

experimental protocols for the synthesis, purification, or analysis of 5-Fluoro-6-
methoxypyridin-3-ol. While general methods for the synthesis of substituted pyridines are

well-documented, a tailored and optimized protocol for this specific molecule is not publicly

available.

The absence of this information presents a significant gap for researchers interested in working

with this compound. The development of a reliable synthetic route and analytical methods for

characterization would be a crucial first step for any future studies.

Biological Activity and Signaling Pathways
There is currently no publicly available information regarding the biological activity of 5-Fluoro-
6-methoxypyridin-3-ol. No studies have been identified that investigate its potential

pharmacological effects, mechanism of action, or any associated signaling pathways.

This lack of data means that the potential of 5-Fluoro-6-methoxypyridin-3-ol as a modulator

of biological targets is entirely unexplored. High-throughput screening or targeted assays would

be necessary to determine if this compound possesses any interesting biological properties.
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Given the limited information available, a logical workflow for future research on 5-Fluoro-6-
methoxypyridin-3-ol would involve several key stages. The following diagram illustrates a

proposed research plan.
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Phase 1: Chemical Synthesis and Characterization

Phase 2: Biological Screening

Phase 3: Lead Optimization and Mechanism of Action

Develop Synthetic Route

Purification and Isolation

Structural Characterization (NMR, MS, etc.)

Determine Physicochemical Properties (m.p., b.p., solubility, pKa)

High-Throughput Screening (HTS)

Compound available for screening

Target-Based Assays

Compound available for screening

Hit Identification

Structure-Activity Relationship (SAR) Studies

Identified 'hit' compound

Target Identification and Validation

In Vitro and In Vivo Efficacy Studies

Click to download full resolution via product page

Caption: Proposed Research Workflow for 5-Fluoro-6-methoxypyridin-3-ol.
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Conclusion
5-Fluoro-6-methoxypyridin-3-ol represents a chemical entity with a notable lack of

characterization in the public domain. For researchers and drug development professionals,

this presents both a challenge and an opportunity. The primary challenge is the absence of

fundamental data, requiring initial resource investment in synthesis and basic characterization.

The opportunity lies in the potential for novel discoveries, as its biological properties are

entirely unexplored. The future utility of this compound is contingent on the successful

execution of the foundational research outlined in this guide.

To cite this document: BenchChem. [5-Fluoro-6-methoxypyridin-3-ol: A Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050301#5-fluoro-6-methoxypyridin-3-ol-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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